Cas no 2229584-89-6 (2-(6-chloro-5-methylpyridin-3-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(6-chloro-5-methylpyridin-3-yl)-3,3-difluoropropan-1-amine
• CAS No: 2229584-89-6
• MF: C₉H₁₁ClF₂N₂
• MW: 220.646847963333
• CID: 6482949
• PubChem ID: 165692452
• Update Time: 2025-05-20

2-(6-chloro-5-methylpyridin-3-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-5-methylpyridin-3-yl)-3,3-difluoropropan-1-amine
• 2229584-89-6
• EN300-1951634

• Inchi： 1S/C9H11ClF2N2/c1-5-2-6(4-14-8(5)10)7(3-13)9(11)12/h2,4,7,9H,3,13H2,1H3
• InChI Key： MWQSIXJJGLEONN-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C(C(F)F)CN

Computed Properties

• Exact Mass: 220.0578824g/mol
• Monoisotopic Mass: 220.0578824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(6-chloro-5-methylpyridin-3-yl)-3,3-difluoropropan-1-amine

Introduction to 2-(6-chloro-5-methylpyridin-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2229584-89-6)

2-(6-chloro-5-methylpyridin-3-yl)-3,3-difluoropropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2229584-89-6, belongs to a class of heterocyclic amines that exhibit promising biological activities. The presence of both chloro and methyl substituents on the pyridine ring, coupled with the fluorinated propyl side chain, contributes to its distinctive chemical profile and potential therapeutic applications.

The molecular structure of 2-(6-chloro-5-methylpyridin-3-yl)-3,3-difluoropropan-1-amine features a pyridine core that is a common scaffold in many bioactive molecules. The chloro group at the 6-position and the methyl group at the 5-position enhance the compound's lipophilicity and electronic properties, making it a versatile building block for drug design. The 3,3-difluoropropan-1-amine moiety introduces additional fluorine atoms, which are known to improve metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel small molecules that can modulate biological pathways associated with various diseases. 2-(6-chloro-5-methylpyridin-3-yl)-3,3-difluoropropan-1-amine has been studied for its potential role in inhibiting key enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. Preliminary in vitro studies have demonstrated its ability to interact with specific protein targets, suggesting its utility as a lead compound for further medicinal chemistry optimization.

The synthesis of 2-(6-chloro-5-methylpyridin-3-yl)-3,3-difluoropropan-1-amine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into the propyl side chain is particularly challenging due to the high reactivity of fluorinating agents. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and electrochemical fluorination, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

One of the most compelling aspects of 2-(6-chloro-5-methylpyridin-3-yl)-3,3-difluoropropan-1-amine is its potential in drug discovery. The combination of structural features makes it an attractive candidate for further exploration as an intermediate in the synthesis of more complex pharmacophores. Researchers are particularly interested in how modifications to the pyridine ring and the propyl side chain can enhance its biological activity and selectivity. This has led to several derivative compounds being synthesized and evaluated for their pharmacological properties.

Recent studies have focused on understanding how 2-(6-chloro-5-methylpyridin-3-yl)-3,3-difluoropropan-1-amine interacts with biological targets at the molecular level. Computational modeling techniques have been employed to predict binding affinities and identify potential binding pockets on protein surfaces. These studies have provided valuable insights into how structural modifications can improve drug-like properties such as solubility, permeability, and metabolic stability. Such information is crucial for optimizing lead compounds into viable drug candidates.

The pharmaceutical industry has shown keen interest in compounds like 2-(6-chloro-5-methylpyridin-3-y l)-3,3-difluoropropan -1 -amine due to their potential therapeutic applications. While no clinical trials have been conducted as of yet, preclinical studies have provided encouraging results that warrant further investigation. The compound's ability to modulate key biological pathways makes it a promising candidate for treating conditions such as cancer, autoimmune diseases, and central nervous system disorders. As research progresses, it is expected that more detailed pharmacological profiles will emerge, guiding future development efforts.

The safety and handling of 2-(6-chloro -5-methylpyridin -3 -y l)- 3 , 3 -dif luoro pro pan -1 -amine are also important considerations in its development as a pharmaceutical agent. Standard laboratory practices must be followed to ensure safe handling during synthesis and characterization. While this compound does not pose significant hazards under normal conditions, appropriate precautions should be taken to minimize exposure. Future studies will likely include toxicology assessments to evaluate its safety profile before moving into clinical development.

In conclusion, 2 -( 6 -chlor o -5 -m eth yl py ridi ne - 3 -y l ) - 3 , 3 -dif luoro pro pan -1 am ine ( CAS No . 2229584 -89 -6 ) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules . Its unique chemical properties make it a valuable tool for medicinal chemists seeking to discover new drugs . With ongoing research efforts aimed at optimizing its pharmacological properties , this compound holds significant promise for addressing unmet medical needs in various therapeutic areas . As our understanding of its biology expands , so too will its potential applications in human health .